[(5-Bromopyrazin-2-yl)methyl]({[3-(ethylsulfanyl)phenyl]methyl})amine

• IUPAC Name: N-[(5-bromopyrazin-2-yl)methyl]-1-(3-ethylsulfanylphenyl)methanamine
• InChI: InChI=1S/C14H16BrN3S/c1-2-19-13-5-3-4-11(6-13)7-16-8-12-9-18-14(15)10-17-12/h3-6,9-10,16H,2,7-8H2,1H3
• InChI Key: KXAHDEOPJAEZRZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)CNCC2=CN=C(C=N2)Br
• Molecular Formula: C14H16BrN3S
• Molecular Weight: 338.27 g/mol

Description

“(5-Bromopyrazin-2-yl)methylphenyl]methyl})amine” is a chemical compound that is used in various applications. It is a derivative of pyrazine, which is a heterocyclic aromatic organic compound.

Synthesis Analysis

The synthesis of this compound can be achieved through palladium-catalyzed cross-coupling reactions of pyridylboronic acids with heteroaryl halides bearing a primary amine group. This process leads to the formation of highly substituted bipyridines and pyrazinopyridines.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C5H6BrN3/c6-5-3-8-4 (1-7)2-9-5/h2-3H,1,7H2. This indicates that the compound contains bromine, nitrogen, and hydrogen atoms arranged in a specific configuration.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can participate in free radical bromination, nucleophilic substitution, and oxidation. These reactions occur at the benzylic position, which is an important site for synthesis problems.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 188.03. It should be stored in a dark place, under an inert atmosphere, and at a temperature between 2-8°C.

Safety and Hazards

The compound is classified under the GHS05 and GHS07 hazard pictograms. It has hazard statements H302, H315, H318, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The compound shows promise in the field of cancer research. It has been found to effectively inhibit cell proliferation and has been suggested for further in-vitro and in-vivo investigations. The current results can be extensively validated by conducting wet-lab analysis so as to develop novel and better derivatives of this compound for cancer therapy with much less side effects and higher activities.